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Compound of Interest

Compound Name: 4-Bromopyrimidine

Cat. No.: B1314319

An In-depth Technical Guide to 4-Bromopyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 4-
Bromopyrimidine, its synthesis, and its applications, with a focus on its relevance in research
and drug development.

Core Physical and Chemical Properties

4-Bromopyrimidine is a halogenated heterocyclic compound that serves as a valuable
intermediate in organic synthesis.[1] Its physical and chemical characteristics are crucial for its
handling, storage, and application in various chemical reactions.

Physical Properties

The key physical properties of 4-Bromopyrimidine are summarized in the table below,
compiled from various chemical suppliers and databases.
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Property Value Source(s)
Molecular Formula CaHsBrN2 [2][3]
Molecular Weight 158.98 g/mol [2][3]

CAS Number 31462-56-3 [2][3]
Appearance Brownish solid [4]

Boiling Point 201.4 £ 13.0 °C at 760 mmHg [2][5]
Density 1.7 +0.1 g/cm3 [2]

Flash Point 75.6 £19.8°C [2]
Refractive Index 1.568 [2][4]

Vapor Pressure

0.4 £ 0.4 mmHg at 25°C

[2]

pKa

-0.09 £ 0.10 (Predicted)

[5]

Chemical Properties and Reactivity

4-Bromopyrimidine is recognized as an important precursor in the synthesis of various

substituted pyrimidines.[6] The bromine atom at the 4-position is a reactive site, prone to

nucleophilic displacement by amines and other nucleophiles.[6] This reactivity makes it a key

building block for creating new carbon-nitrogen bonds.[1]

It acts as an electrophile in organic synthesis.[1] The pyrimidine ring itself is a privileged

structure in medicinal chemistry, often found in therapeutic agents due to its ability to interact

with biological targets.[7] The bromo-substituent provides a handle for palladium-catalyzed

cross-coupling reactions, such as Suzuki and Stille couplings, which are instrumental in

constructing complex molecular architectures for drug discovery.[7][8]

Synthesis and Experimental Protocols

Several methods for the synthesis of 4-bromopyrimidines have been reported. A common

approach involves the bromination of the corresponding hydroxypyrimidine using reagents like
phosphorous oxybromide.[6] A one-pot reaction has also been developed for the synthesis of
4-bromopyrimidines and their condensed forms.[6]
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General One-Pot Synthesis of 4-Bromopyrimidines

This protocol describes a one-pot synthesis from N-cyanovinylamidines.[6]

Materials:

N-cyanovinylamidine

Dry hydrogen bromide gas

1,4-Dioxane

Crushed ice

Procedure:

Prepare a saturated solution of dry hydrogen bromide gas in 1,4-dioxane (30 mL).
e Add 10 mmol of the appropriate N-cyanovinylamidine to the solution.

e Stir the resulting mixture at 15-20°C for 2 hours.

« Allow the reaction mixture to stand at room temperature for 1 hour.

e Pour the reaction mixture into crushed ice.

e The 4-bromopyrimidine product will precipitate as a pale yellow solid.

« Filter the solid and recrystallize from n-hexane to obtain the purified product.

This method offers a simple and efficient alternative for synthesizing 4-bromopyrimidines.[6]

Applications in Drug Discovery

The pyrimidine scaffold is a fundamental component of nucleobases and is prevalent in a wide
range of therapeutic agents.[7] 4-Bromopyrimidine, as a reactive intermediate, plays a crucial
role in the synthesis of compounds for various therapeutic areas.
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The ability to use the bromo-substituent in cross-coupling reactions allows for the facile
introduction of diverse molecular fragments, enabling the exploration of extensive chemical
space for lead optimization in drug discovery programs.[7][9] 4-(Substituted amino)pyrimidines,
which can be synthesized from 4-bromopyrimidines, are known to possess a variety of
biological activities.[6]

Workflow: 4-Bromopyrimidine in Cross-Coupling Reactions
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Caption: General workflow for a palladium-catalyzed cross-coupling reaction using 4-
Bromopyrimidine.

Safety and Handling

4-Bromopyrimidine is classified as harmful if swallowed and harmful to aquatic life with long-
lasting effects.[3] It is also reported to cause skin and eye irritation.[4][10]
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Handling Precautions:
e Use in a well-ventilated area.[11]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[10][11]

e Avoid contact with skin, eyes, and clothing.[10]

e Avoid ingestion and inhalation.[11]

e Wash hands thoroughly after handling.[10]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[11]
 Recommended storage is in a refrigerator (2 to 8 °C) under an inert atmosphere.[4]
e Itis incompatible with strong oxidizing agents and strong bases.[11]

Always refer to the latest Safety Data Sheet (SDS) from the supplier for complete and up-to-
date safety information.[11][12]
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Logical Relationship of 4-Bromopyrimidine
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Caption: Logical relationships between the properties and applications of 4-Bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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